SID-530
Description
SID-530 is an intravenous formulation containing docetaxel, a semi-synthetic, second-generation taxane derived from a compound found in the European yew tree, Taxus baccata, with potential antineoplastic activity. Taxol analogue SID 530 binds to and stabilizes tubulin, inhibiting microtubule disassembly, which results in cell-cycle arrest at the G2/M phase and cell death.
Scientific Research Applications
Atmospheric and Environmental Research
Characterization of Cloud Particles and Aerosols : The Small Ice Detector mark 2 (SID-2) has been used extensively for in situ data collection on cloud particle concentration and size, particularly in different atmospheric conditions. This includes its application in stratocumulus, altocumulus lenticularis, cirrus, and mixed-phase cumulus clouds, as well as clear-sky flights over various surfaces. The SID-2 is a laser scattering device, notable for its ability to characterize cloud particle shape for sizes less than the resolutions of other commercially available ice crystal imaging probes. This capability is crucial for distinguishing small just-nucleated ice particles from supercooled water droplets (Cotton et al., 2010).
Early Ice Detection Challenges in Maritime Cumuli : The Small Ice Detector version 2 (SID-2), in its High-performance Instrumented Airborne Platform for Environmental Research (HIAPER; SID-2H) configuration, faced challenges in detecting small ice particles in the early stages of ice formation in tropical maritime cumulus clouds. This study provided insights into the performance of SID-2H compared to other probes, highlighting the complexities in detecting and characterizing ice habits and sizes in certain environments (Johnson et al., 2014).
Biomarker Analysis
- Stable-Isotope Dilution LC–MS for Biomarker Analysis : The use of stable-isotope dilution (SID) methodology combined with LC–MS/MS offers high analytical specificity for quantitative determinations of biomarkers. This approach is widely used in the discovery and validation of exposure and disease biomarkers, providing a powerful tool for rigorous biomarker analysis in scientific research (Ciccimaro & Blair, 2010).
Mass Spectrometry and Protein Analysis
- Surface-Induced Dissociation in Mass Spectrometry : Surface-induced dissociation (SID) as an activation method in tandem mass spectrometry is crucial for the structural characterization of native protein complexes. This review focuses on recent advances in SID, emphasizing its application in understanding the structures and interactions within protein complexes and ligand-bound protein systems (Stiving et al., 2018).
properties
Product Name |
SID-530 |
|---|---|
Molecular Formula |
C20H28N4O6 |
Appearance |
Solid powder |
synonyms |
SID530; SID 530; SID530.; NONE |
Origin of Product |
United States |
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